![molecular formula C22H26N4O2S B2385491 1-(4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-propylpiperidine-3-carboxamide CAS No. 1112306-97-4](/img/structure/B2385491.png)
1-(4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-propylpiperidine-3-carboxamide
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Overview
Description
The compound “1-(4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-propylpiperidine-3-carboxamide” belongs to the class of organic compounds known as 1-ribosyl-imidazolecarboxamides . These are organic compounds containing the imidazole ring linked to a ribose ring through a 1-2 bond .
Synthesis Analysis
The synthesis of such compounds often involves the incorporation of active moieties such as halo compound, pyrazolo, pyrano, pyrimido, pyrido-derivatives with active methylene group in thiobarbituric acid derivatives at C-5 . The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions .Molecular Structure Analysis
The molecular structure of the compound was characterized by spectral techniques including IR, 1 H-NMR, MS, and 13 C-NMR . The IR spectrum showed peaks at 3207 (NH), 3032 (CH- arom.), 2978, 2900 (CH-aliph), 1701 (C=O), 1114 (C=S) cm-1 . The 1H NMR spectrum showed signals at 2.09, 2.23, 2.33 (3 s, 9H, 3CH 3), 7.08–8.38 (m, 8H, Ar–H), 10.13 (s, 1H, NH exchangeable by D2O) ppm . The 13C NMR spectrum showed signals at 19.88, 23.03, 31.17 (3CH 3), 126.89, 130.10, 132.52, 133.32, 137.34, 139.22, 139.93 (7C, aromatic carbons), 174.42 (C=O), 179.87 (C=S) ppm .Chemical Reactions Analysis
The formation of 2-thioxopyrimidines and their condensed analogs is often based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions . In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents .Physical And Chemical Properties Analysis
The compound has a melting point greater than 360 °C . The yield of the synthesis was reported to be 66% .Scientific Research Applications
Antiviral Activity
Indole derivatives have been explored for their antiviral potential. For instance:
- Compound 1 : Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A with an IC50 of 7.53 μmol/L and a high selectivity index (SI) value of 17.1 against CoxB3 virus .
- Compound 2 : 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potent antiviral activity against Coxsackie B4 virus .
Antitubercular Activity
Indole derivatives have also been investigated for their antitubercular effects:
- Compound 13 : Molecular simulation studies justified its potent in vitro antipromastigote activity. It showed a desirable fitting pattern in the LmPTR1 pocket (active site) with lower binding free energy .
Antiproliferative Activity
Pyrimidine derivatives, including those containing indole moieties, have been screened for antiproliferative effects:
- Compound 1 : 2-(4-(4-acetamidophenylsulfonyl)piperazin-1-yl)ethyl-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibited potent antihypertensive activity .
Anticancer Activity
Indole-containing compounds have shown promise against cancer cell lines:
- Compound 22i : Demonstrated excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines, with IC50 values of 0.83 μM, 0.15 μM, and 2.85 μM, respectively. It also inhibited c-Met kinase at the nanomolar level .
Future Directions
The potential of compounds with pyrimidine moiety is still not exhausted . The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules . Therefore, there is a need to develop new effective methods for their synthesis .
properties
IUPAC Name |
1-[3-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]-N-propylpiperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O2S/c1-3-11-23-20(27)16-5-4-12-25(14-16)22-24-18-10-13-29-19(18)21(28)26(22)17-8-6-15(2)7-9-17/h6-10,13,16H,3-5,11-12,14H2,1-2H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBJRSHHGVBFBMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CCCN(C1)C2=NC3=C(C(=O)N2C4=CC=C(C=C4)C)SC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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